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Compound of Interest

Compound Name: 3-(Dimethylamino)benzaldehyde

Cat. No.: B1293425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-(Dimethylamino)benzaldehyde, a

versatile organic compound with significant applications in chemical synthesis and analysis.

This document details its chemical identity, physical and chemical properties, experimental

protocols for its synthesis and purification, and its role in various scientific domains.

Chemical Identity and Structure
CAS Number: 619-22-7[1][2][3][4][5]

Molecular Formula: C₉H₁₁NO[1][2][3][6]

Molecular Weight: 149.19 g/mol [1][3]

IUPAC Name: 3-(dimethylamino)benzaldehyde[3]

Synonyms: 3-N,N-Dimethylbenzaldehyde, m-(Dimethylamino)benzaldehyde[1][4]

The structure of 3-(Dimethylamino)benzaldehyde consists of a benzene ring substituted with

an aldehyde group (-CHO) and a dimethylamino group (-N(CH₃)₂). The chemical structure is as

follows:

Canonical SMILES: CN(C)C1=CC=CC(=C1)C=O[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1293425?utm_src=pdf-interest
https://www.benchchem.com/product/b1293425?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_benzaldehyde
http://www.orgsyn.org/demo.aspx?prep=CV1P0214
https://www.nbinno.com/article/pharmaceutical-intermediates/3-dimethylaminobenzaldehyde-pharmaceutical-intermediate-role-ci
https://m.chemicalbook.com/ProductChemicalPropertiesCB7831522_EN.htm
https://www.chemsrc.com/en/cas/619-22-7_275975.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_benzaldehyde
http://www.orgsyn.org/demo.aspx?prep=CV1P0214
https://www.nbinno.com/article/pharmaceutical-intermediates/3-dimethylaminobenzaldehyde-pharmaceutical-intermediate-role-ci
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7831522.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_benzaldehyde
https://www.nbinno.com/article/pharmaceutical-intermediates/3-dimethylaminobenzaldehyde-pharmaceutical-intermediate-role-ci
https://www.benchchem.com/product/b1293425?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/3-dimethylaminobenzaldehyde-pharmaceutical-intermediate-role-ci
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_benzaldehyde
https://m.chemicalbook.com/ProductChemicalPropertiesCB7831522_EN.htm
https://www.benchchem.com/product/b1293425?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/3-dimethylaminobenzaldehyde-pharmaceutical-intermediate-role-ci
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


InChI Key: WUJQTKBVPNTQLU-UHFFFAOYSA-N[3]

Physicochemical Properties
A summary of the key physical and chemical properties of 3-(Dimethylamino)benzaldehyde is

presented in the table below. This data is essential for its handling, storage, and application in

experimental settings.

Property Value Reference

Physical State Liquid [1]

Appearance Yellow liquid [1]

Boiling Point 137.5-138 °C [1]

Density 1.072 ± 0.06 g/cm³ (Predicted) [1]

pKa 3.67 ± 0.10 (Predicted) [1]

Flash Point 99.1 ± 12.0 °C [5]

Storage Temperature
2-8°C under inert gas

(Nitrogen or Argon)
[1]

Experimental Protocols
Synthesis of 3-(Dimethylamino)benzaldehyde
A common method for the synthesis of 3-(Dimethylamino)benzaldehyde involves the

oxidation of 3-(dimethylamino)benzyl alcohol.[4][6]

Materials:

3-(dimethylamino)benzyl alcohol

Dichloromethane (DCM)

Dimethyl sulfoxide (DMSO)

Triethylamine (Et₃N)
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Sulfur trioxide-pyridine complex (SO₃-Py)

Saturated aqueous ammonium chloride (NH₄Cl)

Ethyl acetate (EtOAc)

Anhydrous magnesium sulfate (MgSO₄)

Hexane

Procedure:

Dissolve 3-(dimethylamino)benzyl alcohol (e.g., 750 mg, 5 mmol) in a solvent mixture of

dichloromethane and dimethyl sulfoxide.[4][6]

To this solution, sequentially add triethylamine (e.g., 2.8 mL, 20 mmol) and sulfur trioxide-

pyridine complex (e.g., 1.59 g, 10 mmol).[4][6]

Stir the reaction mixture at room temperature for 2 hours.[4][6]

After the reaction is complete, remove the dichloromethane by distillation under reduced

pressure.[4][6]

Add saturated aqueous ammonium chloride to the residue and extract the product with ethyl

acetate.[4][6]

Wash the organic phase with water, dry it over anhydrous magnesium sulfate, and

concentrate it under reduced pressure.[4][6]

Purify the crude product by column chromatography using an eluent mixture of ethyl acetate

and hexane (e.g., ratio 1:2) to obtain 3-(Dimethylamino)benzaldehyde.[4][6]

Purification of N-Substituted Aminobenzaldehydes
A general method for the purification of N-substituted aminobenzaldehydes like the p-isomer,

which can be adapted, involves acid-base extraction.[7]

Materials:
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Crude N-substituted aminobenzaldehyde

Hydrochloric acid (HCl), concentrated

Sodium hydroxide (NaOH) solution (e.g., 30 wt%)

Water

Procedure:

Disperse the crude aminobenzaldehyde in water.

Add a sufficient amount of concentrated hydrochloric acid to dissolve the compound, forming

the hydrochloride salt.[7]

Filter the resulting solution to remove any insoluble impurities.[7]

Slowly add a sodium hydroxide solution to the filtrate with stirring to precipitate the purified

aminobenzaldehyde. The optimal final pH for recovery is typically around 7.[7]

Filter the precipitate, wash with water, and dry to obtain the purified product.

Applications in Research and Drug Development
3-(Dimethylamino)benzaldehyde and its isomers, particularly the para-isomer (p-

dimethylaminobenzaldehyde or DMAB), are valuable reagents in various analytical and

synthetic applications.

Pharmaceutical Intermediate: It serves as a crucial building block in the multi-step synthesis

of various Active Pharmaceutical Ingredients (APIs).[3] The purity of this intermediate is

critical for the efficacy and safety of the final drug product.[3]

Analytical Reagent: The para-isomer, p-dimethylaminobenzaldehyde, is the primary

component of Ehrlich's reagent, which is used to detect indoles.[8] This reaction is widely

used in microbiology to identify bacteria that produce indole. It is also a component of

Kovac's reagent for the same purpose.[8]
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Staining Agent: It can be used as a staining agent to identify non-specific esterase activity in

cells, which is important in medical and biological research for analyzing cellular processes.

[4][6]

Chromatography: p-Dimethylaminobenzaldehyde is used as a derivatizing reagent in thin-

layer chromatography (TLC) and high-performance liquid chromatography (HPLC) for the

detection and quantification of various compounds, including pharmaceuticals and

mycotoxins.[9]

Hydrazine Determination: It reacts with hydrazine to form a yellow-colored product, allowing

for the spectrophotometric determination of hydrazine in aqueous solutions.[8]

Workflow and Pathway Diagrams
The following diagram illustrates a general experimental workflow for the synthesis and

purification of 3-(Dimethylamino)benzaldehyde.
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Caption: Synthesis and Purification Workflow for 3-(Dimethylamino)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-(Dimethylamino)benzaldehyde | C9H11NO | CID 34288 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Organic Syntheses Procedure [orgsyn.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB7831522_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7831522.htm
https://www.globalresearchonline.net/journalcontents/volume11issue2/Article-004.pdf
https://en.wikipedia.org/wiki/Para-Dimethylaminobenzaldehyde
https://www.benchchem.com/product/b1293425?utm_src=pdf-body
https://www.benchchem.com/product/b1293425?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293425?utm_src=pdf-body
https://www.benchchem.com/product/b1293425?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_benzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_benzaldehyde
http://www.orgsyn.org/demo.aspx?prep=CV1P0214
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. nbinno.com [nbinno.com]

4. 3-(DIMETHYLAMINO)BENZALDEHYDE CAS#: 619-22-7 [m.chemicalbook.com]

5. 3-Dimethylaminobenzaldehyde | CAS#:619-22-7 | Chemsrc [chemsrc.com]

6. 3-(DIMETHYLAMINO)BENZALDEHYDE | 619-22-7 [chemicalbook.com]

7. US4440953A - Purification of N-substituted aminobenzaldehydes - Google Patents
[patents.google.com]

8. para-Dimethylaminobenzaldehyde - Wikipedia [en.wikipedia.org]

9. globalresearchonline.net [globalresearchonline.net]

To cite this document: BenchChem. [An In-depth Technical Guide to 3-
(Dimethylamino)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293425#3-dimethylamino-benzaldehyde-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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